Cas no 1892937-62-0 (2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine)

• Product Name: 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine
• CAS No: 1892937-62-0
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5700726
• PubChem ID: 117196474
• Update Time: 2025-10-28

2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine
• EN300-803670
• 1892937-62-0
• 2-Benzofuranethanamine, 7-(trifluoromethyl)-

• Inchi： 1S/C11H10F3NO/c12-11(13,14)9-3-1-2-7-6-8(4-5-15)16-10(7)9/h1-3,6H,4-5,15H2
• InChI Key： VCYWGXSQVYWASO-UHFFFAOYSA-N
• SMILES： O1C2=C(C(F)(F)F)C=CC=C2C=C1CCN

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 279.0±35.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

Additional information on 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine

Chemical Compound CAS No. 1892937-62-0: 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine

The compound CAS No. 1892937-62-0, also known as 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds, and it incorporates a trifluoromethyl group, adding unique electronic and steric properties to its structure.

Benzofurans are known for their versatility in organic synthesis due to their ability to undergo various reactions, including oxidation, reduction, and nucleophilic substitutions. The presence of the trifluoromethyl group in this compound enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its role in the development of novel materials for optoelectronic devices, where its electronic properties play a crucial role in enhancing device performance.

The synthesis of 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amine involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or other suitable methods. The final step involves the attachment of the ethanamine group, which is achieved through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity.

One of the most promising applications of this compound is in the field of drug discovery. Its unique structure allows it to interact with various biological targets, making it a potential candidate for therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This has led to increased interest in exploring its pharmacokinetic properties and bioavailability.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for catalytic applications. Recent research has demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, where it enhances catalytic activity and selectivity.

The physical properties of CAS No. 1892937-62-0 are well-documented, with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its handling during synthesis and purification processes.

From an environmental standpoint, this compound has shown low toxicity levels in preliminary studies, which is a positive indicator for its safe handling and disposal. However, further ecological assessments are required to fully understand its impact on various ecosystems.

In conclusion, CAS No. 1892937-62-0, or 2-[7-(Trifluoromethyl)-1-benzofuran-2-yl]ethan-1-amino, represents a versatile and innovative compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive target for ongoing research and development efforts.